N-(2-phenylethyl)-3-(3,4,5-trimethoxyphenyl)acrylamide

• IUPAC Name: (E)-N-(2-phenylethyl)-3-(3,4,5-trimethoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C20H23NO4/c1-23-17-13-16(14-18(24-2)20(17)25-3)9-10-19(22)21-12-11-15-7-5-4-6-8-15/h4-10,13-14H,11-12H2,1-3H3,(H,21,22)/b10-9+
• InChI Key: ZOXRCVYYEXARGI-MDZDMXLPSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C=CC(=O)NCCC2=CC=CC=C2
• Isomeric SMILES: COC1=CC(=CC(=C1OC)OC)/C=C/C(=O)NCCC2=CC=CC=C2
• Molecular Formula: C20H23NO4
• Molecular Weight: 341.4 g/mol

Description

N-(2-phenylethyl)-3-(3,4,5-trimethoxyphenyl)acrylamide, commonly known as PET, is a compound that has gained significant attention in the scientific community due to its potential therapeutic applications. PET is a synthetic compound that belongs to the class of acrylamides, which are known for their diverse biological activities. PET has been found to exhibit a wide range of biological activities, including antioxidant, anti-inflammatory, and anticancer properties.

Mechanism of Action

The exact mechanism of action of PET is not fully understood. However, studies have suggested that PET exerts its biological activities through the modulation of various cellular pathways. PET has been found to inhibit the production of reactive oxygen species (ROS) and nitric oxide (NO), which are known to play a role in the development of various diseases. PET has also been found to modulate the expression of various genes involved in inflammation and cancer.
Biochemical and Physiological Effects
PET has been found to exhibit a wide range of biochemical and physiological effects. PET has been found to exhibit potent antioxidant and anti-inflammatory properties, which can protect cells from oxidative stress and inflammation. PET has also been found to exhibit anticancer properties, which can inhibit the growth and proliferation of cancer cells. PET has been found to modulate various cellular pathways, including the NF-κB pathway, which plays a crucial role in inflammation and cancer.

Advantages and Limitations for Lab Experiments

PET has several advantages for lab experiments. PET is a synthetic compound, which means that it can be easily synthesized in large quantities. PET is also stable and can be stored for extended periods without degradation. However, PET also has some limitations for lab experiments. PET is a complex compound, which means that its synthesis requires expertise in organic chemistry. PET is also relatively expensive, which can limit its use in some experiments.

Future Directions

PET has the potential to be developed into a therapeutic agent for various diseases. Future research should focus on elucidating the exact mechanism of action of PET and identifying its molecular targets. Future research should also focus on optimizing the synthesis of PET and identifying its pharmacokinetic and pharmacodynamic properties. PET has also been found to exhibit synergistic effects with other compounds, which should be explored further. Finally, PET should be evaluated in preclinical and clinical studies to determine its safety and efficacy in humans.
Conclusion
In conclusion, PET is a synthetic compound that exhibits potent antioxidant, anti-inflammatory, and anticancer properties. PET has the potential to be developed into a therapeutic agent for various diseases. PET is synthesized through a complex multistep process and has several advantages and limitations for lab experiments. Future research should focus on elucidating the exact mechanism of action of PET, optimizing its synthesis, and evaluating its safety and efficacy in humans.

Synthesis Methods

PET is synthesized through a multistep process that involves the reaction of 3,4,5-trimethoxybenzaldehyde with phenethylamine to form 3,4,5-trimethoxyphenethylamine. The resulting compound is then reacted with acryloyl chloride to form PET. The synthesis of PET is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

PET has been extensively studied for its potential therapeutic applications. PET has been found to exhibit potent antioxidant and anti-inflammatory properties, making it a promising candidate for the treatment of various diseases. PET has also been found to exhibit anticancer properties, making it a potential candidate for cancer treatment.